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CAS No.: 903551-23-5
Cat. No.: B3300667
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Executive Summary

4,6-Dichloroindoline (CAS: 1210734-76-1, typically supplied as the hydrochloride salt) is a
high-value heterocyclic scaffold used primarily in the development of MDM2 inhibitors, tyrosine
kinase inhibitors, and protein degrader building blocks (PROTACS).[1]

Unlike its oxidized precursor 4,6-Dichloroisatin (CAS: 18711-15-4), which is commercially
abundant and inexpensive (~

280-$850/g).[1] This price disparity is driven by the technical challenges associated with the
reduction step, which requires handling pyrophoric metal hydrides and rigorous purification to
remove unreacted isatin impurities.

This guide provides researchers with a verified supplier pricing matrix, a self-validating
synthesis protocol, and a critical quality assessment framework to prevent "isatin-
contamination” in procurement.

Market Analysis: Suppliers & Price Per Gram
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The market for 4,6-Dichloroindoline is bifurcated into "Catalog Quantities" (mg scale) and

"Process Quantities" (gram scale).[1] Prices below are current as of late 2024/early 2025.[1]

Table 1: Verified Supplier Pricing Matrix (CAS 1210734-

76-1)
. . ] Price per )
Supplier Grade Pack Size Price (USD) Lead Time
Gram
_ 97% (HCI
Abacipharm 1lg $282.74 $282.74 1 Week
Salt)
_ 97% (HCI
Abacipharm 59 $1,125.22 $225.04 1 Week
Salt)
. 97% (HCI
LabSolutions 100 mg ~$84.92 $849.20 Stock
Salt)
_ 97% (HCI
LabSolutions 25 mg ~$25.52 $1,020.80 Stock
Salt)
Est. $200-
Accela Chem  R&D Grade Custom RFQ 300 2-3 Weeks

Critical Procurement Warning: Do not confuse 4,6-Dichloroindoline (CAS 1210734-76-1) with

4,6-Dichloroisatin (CAS 18711-15-4).[1] The isatin is a yellow/orange solid often sold for

<$100/g. The indoline is typically a pale beige/off-white solid.[1] Buying the wrong CAS number

is the most common procurement error in this class.

Technical Quality Assessment

When sourcing 4,6-Dichloroindoline, the primary impurity risks stem from incomplete

reduction of the isatin precursor or over-chlorination during the initial aniline synthesis.
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Synthesis Pathway & Impurity Origin

The industrial route follows the Sandmeyer Isonitroso Synthesis followed by a Borane or
LiAlH4 reduction. Understanding this pathway is essential for interpreting LC-MS impurity

profiles.[1]
4,6-Dichloroindoline
Reduction (CAS 1210734-76-1)
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(CAS 626-43-7) Intermediate [Yellow Solid] |~ ___ Reduction
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Unreacted Isatin
(Oxidation Risk)
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Figure 1: Industrial synthesis pathway highlighting the critical reduction step where cost and
quality issues arise.

Critical Quality Attributes (CQAS)

o Appearance: Must be off-white to pale beige.[1] A distinct yellow or orange tint indicates
significant Isatin (precursor) contamination (>2%).[1]

e Proton NMR (DMSO-d6):

o Indoline: Look for two triplets (approx 3.0 and 3.5 ppm) corresponding to the C2 and C3
methylene protons of the pyrrolidine ring.[1]

o lIsatin Contamination: Look for the absence of these methylene signals and the presence
of a downfield amide proton characteristic of the dione system.

¢ Solubility: The HCI salt should be soluble in water/methanol; the free base is soluble in
DCM/Ethyl Acetate.
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Experimental Protocol: Reduction of 4,6-
Dichloroisatin

If commercial costs (

75/g) using the following self-validating protocol. This method uses Borane-THF, which offers a
cleaner profile than LiAIH4 for halogenated substrates.[1]

Materials

e Precursor: 4,6-Dichloroisatin (1.0 eq)[1][2]
e Reagent: Borane-tetrahydrofuran complex (BH3[1]-THF), 1.0 M solution (3.0 eq)
e Solvent: Anhydrous THF (dry)

e Quench: Methanol, 6M HCI

Step-by-Step Methodology

e Setup: Flame-dry a 2-neck round bottom flask and equip with a magnetic stir bar, reflux
condenser, and nitrogen inlet.

o Dissolution: Charge 4,6-Dichloroisatin (1.0 g, 4.6 mmol) and anhydrous THF (10 mL) under
nitrogen. Cool to 0°C in an ice bath.

o Addition: Dropwise add BH3-THF (13.8 mL, 13.8 mmol) via syringe over 15 minutes.
Caution: Gas evolution (H2).

¢ Reaction: Remove ice bath and reflux the mixture at 66°C for 4—6 hours.

o Validation Check: Spot TLC (50% EtOAc/Hexane).[1] The yellow isatin spot (Rf ~0.[1]4)
should disappear, replaced by a lower Rf indoline spot (stains blue/purple with Ehrlich’s
reagent or UV active).[1]

e Quench: Cool to 0°C. Carefully add Methanol (5 mL) dropwise to destroy excess borane.

e Workup: Add 6M HCI (5 mL) and reflux for 30 minutes to break the boron-amine complex.
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« Isolation: Concentrate in vacuo. Basify residue with 2M NaOH to pH >10.[1] Extract with
DCM (3 x 20 mL). Dry combined organics over Na2S0O4 and concentrate.

» Salt Formation: Dissolve the resulting oil in minimal diethyl ether and add 2M HCI in ether to
precipitate 4,6-Dichloroindoline Hydrochloride.[1] Filter and dry.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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e To cite this document: BenchChem. [Strategic Sourcing & Technical Analysis: 4,6-
Dichloroindoline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3300667/docs#strategic-sourcing-technical-analysis-
4-6-dichloroindoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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